2-(Benzenesulfonyl)-3-ethoxyprop-2-enenitrile

• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 2-(benzenesulfonyl)-3-ethoxyprop-2-enenitrile
• InChI: InChI=1S/C11H11NO3S/c1-2-15-9-11(8-12)16(13,14)10-6-4-3-5-7-10/h3-7,9H,2H2,1H3
• InChI Key: PUKBSEPGZUQYAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC=C(C#N)S(=O)(=O)C1=CC=CC=C1

Description

2-(Benzenesulfonyl)-3-ethoxyprop-2-enenitrile is a useful research compound. Its molecular formula is C11H11NO3S and its molecular weight is 237.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of (phenylsulfonyl)acetonitrile (10.5 g, 0.089 mol) in triethyl orthoformate (21 mL, 0.14 mol) and acetic anhydride (21 mL, 0.2 mol) was heated at 160° C. with removal of ethyl acetate (35 mL). The dark oily residue was dissolved in methanol (60 mL) and the solution was concentrated and recrystallized from hexanes/ethyl acetate to yield (11.98 g, 78%) of the desired product.